Cas no 891643-94-0 (2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine)

2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine is a tertiary amine compound featuring a piperazine core with an ethyl substitution at the 4-position and a 2-methylpropan-1-amine moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The ethylpiperazine group enhances solubility and reactivity, while the branched alkylamine chain contributes to steric modulation, enabling selective interactions in complex molecular systems. Its well-defined chemical properties make it suitable for use in ligand design, catalyst development, and as a building block for bioactive molecules. The compound is typically handled under controlled conditions due to its amine functionality, ensuring stability and reproducibility in experimental workflows.

2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine structure

891643-94-0 structure

Product Name:2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine

CAS No:891643-94-0

MF:C₁₀H₂₃N₃

MW:185.309722185135

MDL:MFCD05201609

CID:1087348

PubChem ID:9161367

Update Time:2025-10-19

2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine
- 2-(4-ethyl-1-piperazinyl)-2-methyl-1-propanamine(SALTDATA: FREE)
- 2-(4-ETHYL-1-PIPERAZINYL)-2-METHYL-1-PROPANAMINE
- EN300-1709910
- CS-0236447
- AKOS000185926
- DTXSID40429357
- 891643-94-0
- NS-01672
- MFCD05201609
- MDL： MFCD05201609
- Inchi： 1S/C10H23N3/c1-4-12-5-7-13(8-6-12)10(2,3)9-11/h4-9,11H2,1-3H3
- InChI Key： QMKLDYLDJQCZNQ-UHFFFAOYSA-N
- SMILES： N1(CCN(CC)CC1)C(C)(C)CN

Computed Properties

Exact Mass: 185.189197746g/mol
Monoisotopic Mass: 185.189197746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 32.5Å²

2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM274501-1g	2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine	891643-94-0	95%	1g	$107	2022-09-28
Chemenu	CM274501-5g	2-(4-Ethylpiperazin-1-yl)-2-methylpropan-1-amine	891643-94-0	95%	5g	$323	2022-09-28
abcr	AB265268-1 g	2-(4-Ethyl-1-piperazinyl)-2-methyl-1-propanamine	891643-94-0		1g	€169.40	2023-04-26
abcr	AB265268-5 g	2-(4-Ethyl-1-piperazinyl)-2-methyl-1-propanamine	891643-94-0		5g	€314.90	2022-03-25
eNovation Chemicals LLC	Y1241041-1g	2-(4-ETHYL-1-PIPERAZINYL)-2-METHYL-1-PROPANAMINE	891643-94-0	95%	1g	$165	2024-06-07
TRC	B441140-50mg	2-(4-ethylpiperazin-1-yl)-2-methylpropan-1-amine	891643-94-0		50mg	$ 50.00	2022-06-01
TRC	B441140-100mg	2-(4-ethylpiperazin-1-yl)-2-methylpropan-1-amine	891643-94-0		100mg	$ 65.00	2022-06-01
TRC	B441140-500mg	2-(4-ethylpiperazin-1-yl)-2-methylpropan-1-amine	891643-94-0		500mg	$ 135.00	2022-06-01
Enamine	EN300-1709910-0.05g	2-(4-ethylpiperazin-1-yl)-2-methylpropan-1-amine	891643-94-0	95%	0.05g	$32.0	2023-09-20
Enamine	EN300-1709910-0.1g	2-(4-ethylpiperazin-1-yl)-2-methylpropan-1-amine	891643-94-0	95%	0.1g	$47.0	2023-09-20